Cas no 2172249-28-2 (7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2172249-28-2
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 5951658
• PubChem ID: 165790174
• Update Time: 2025-06-08

7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• EN300-1581965
• 2172249-28-2

• Inchi： 1S/C14H18FNO2/c1-8(2)5-9-7-16-12-6-10(15)3-4-11(12)13(9)14(17)18/h3-4,6,8-9,13,16H,5,7H2,1-2H3,(H,17,18)
• InChI Key： ZEVLKZVOTDTTQW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NCC(CC(C)C)C2C(=O)O

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Professional Introduction to 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic Acid (CAS No. 2172249-28-2)

7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, identified by its CAS number 2172249-28-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications.

The structural framework of 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid incorporates a fluorine atom at the 7-position and a 2-methylpropyl group at the 3-position of the tetrahydroquinoline core. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions. The presence of the fluorine atom, in particular, is well-documented to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focused on developing novel tetrahydroquinoline derivatives as potential pharmacological agents. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The modification of the tetrahydroquinoline scaffold with substituents such as fluorine and alkyl groups has been extensively explored to optimize their pharmacokinetic profiles and target specificity.

The 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid molecule exhibits interesting pharmacological properties that make it a valuable candidate for further investigation. Studies have indicated that this compound may interact with multiple biological targets, potentially leading to broad-spectrum therapeutic effects. For instance, its structural similarity to known bioactive molecules suggests that it could modulate pathways involved in cell proliferation and inflammation.

One of the most compelling aspects of 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is its potential to serve as a lead compound for drug discovery. Researchers have utilized computational modeling and high-throughput screening techniques to identify derivatives with enhanced efficacy and reduced toxicity. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

The synthesis of 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid presents unique challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have been instrumental in streamlining the synthetic process and improving scalability.

The biological activity of 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has been the subject of numerous preclinical studies. These investigations have revealed intriguing insights into its mechanism of action and potential therapeutic applications. For example, preliminary data suggest that this compound may inhibit the activity of specific enzymes involved in cancer cell metabolism. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential use for treating neurological disorders.

The development of novel pharmaceutical agents often involves a multi-disciplinary approach that integrates expertise from chemistry, biology, and medicine. The case of 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid exemplifies this collaborative effort. Chemists play a crucial role in designing and synthesizing new molecules with desired properties, while biologists contribute by evaluating their biological activity and toxicological profile.

In conclusion, 7-fluoro-3-(2-methylpropyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand，so does the potential for discovering new therapeutic agents derived from this class of compounds.